Cas no 2891519-83-6 (3-bromo-5-(1,1-difluoroethyl-2,2,2-d3)pyridine)

• Product Name: 3-bromo-5-(1,1-difluoroethyl-2,2,2-d3)pyridine
• CAS No: 2891519-83-6
• MF: C₇H₆BrF₂N
• MW: 225.048532962799
• CID: 6827544
• PubChem ID: 172405299
• Update Time: 2025-02-15

3-bromo-5-(1,1-difluoroethyl-2,2,2-d3)pyridine Chemical and Physical Properties

Names and Identifiers

• 2891519-83-6
• 3-bromo-5-(1,1-difluoroethyl-2,2,2-d3)pyridine
• CS-25819

• Inchi： 1S/C7H6BrF2N/c1-7(9,10)5-2-6(8)4-11-3-5/h2-4H,1H3/i1D3
• InChI Key： WHDYQJPECGZSLP-FIBGUPNXSA-N
• SMILES： BrC1=CN=CC(=C1)C(C([2H])([2H])[2H])(F)F

Computed Properties

• Exact Mass: 223.98400Da
• Monoisotopic Mass: 223.98400Da
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 12.9Ų